Cas no 443124-56-9 (ASISCHEM T31053)
ASISCHEM T31053 structure
Product Name:ASISCHEM T31053
CAS No:443124-56-9
MF:C13H8BrIN2O
MW:415.023894309998
CID:892315
Update Time:2026-04-29
ASISCHEM T31053 Chemical and Physical Properties
Names and Identifiers
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- ASISCHEM T31053
- 2-(2-BROMO-5-IODOPHENYL)-5-BENZOXAZOLAMINE
- 5-BENZOXAZOLAMINE, 2-(2-BROMO-5-IODOPHENYL)-
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Computed Properties
- Exact Mass: 413.88600
- Monoisotopic Mass: 413.886
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- PSA: 52.05000
- LogP: 5.02530
ASISCHEM T31053 Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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